Cas no 14679-57-3 (b-D-Glucopyranose,1,2,3,4,6-pentabenzoate)

b-D-Glucopyranose,1,2,3,4,6-pentabenzoate structure
14679-57-3 structure
Product Name:b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
CAS No:14679-57-3
MF:C41H32O11
MW:700.686192512512
CID:120581
PubChem ID:11767681
Update Time:2025-04-18

b-D-Glucopyranose,1,2,3,4,6-pentabenzoate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
    • 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOPYRANOSE
    • Β-D-GLUCOPYRANOSE PENTABENZOATE
    • 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOSE
    • beta.-D-Glucopyranose, pentabenzoate
    • beta-D-Glucose-pentabenzoat
    • BETA-D-GLUCOSE-PENTABENZOATE
    • .beta.-D-Glucopyranose, pentabenzoate
    • (2S,3R,4S,5R,6R)-6-((benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
    • [(2R,3R,4S,5R,6S)-3,4,5,6-tetrabenzoyloxyoxan-2-yl]methyl benzoate
    • F18402
    • B-D-GLUCOPYRANOSE, 1,2,3,4,6-PENTABENZOATE
    • (2S,3R,4S,5R,6R)-6-(benzoyloxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
    • 14679-57-3
    • SCHEMBL17633988
    • CHEMBL442908
    • beta-D-Glucopyranose, 1,2,3,4,6-pentabenzoate
    • Inchi: 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32-33(49-37(43)28-18-8-2-9-19-28)34(50-38(44)29-20-10-3-11-21-29)35(51-39(45)30-22-12-4-13-23-30)41(48-32)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34+,35-,41+/m1/s1
    • InChI Key: JJNMLNFZFGSWQR-WJZQQGDTSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 700.19446
  • Monoisotopic Mass: 700.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 16
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 141A^2

Experimental Properties

  • PSA: 140.73
  • LogP: 6.10210
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.